1-(But-3-yn-1-yl)piperidine-4-carboxylic acid hydrochloride

• IUPAC Name: 1-but-3-ynylpiperidine-4-carboxylic acid;hydrochloride
• InChI: InChI=1S/C10H15NO2.ClH/c1-2-3-6-11-7-4-9(5-8-11)10(12)13;/h1,9H,3-8H2,(H,12,13);1H
• InChI Key: DIWCQQUTMACJCS-UHFFFAOYSA-N
• Canonical SMILES: C#CCCN1CCC(CC1)C(=O)O.Cl
• Molecular Formula: C10H16ClNO2
• Molecular Weight: 217.69 g/mol

Description

1-(But-3-yn-1-yl)piperidine-4-carboxylic acid hydrochloride, also known as Boc-3-piperidone, is a chemical compound that has gained significant interest in scientific research due to its unique properties. This compound is a derivative of piperidone and is widely used in the pharmaceutical industry for the synthesis of various drugs. In

Scientific Research Applications

1-(But-3-yn-1-yl)piperidine-4-carboxylic acid hydrochloridedone has been extensively used in scientific research due to its unique properties. It has been used as a precursor for the synthesis of various drugs such as antipsychotics, anticonvulsants, and analgesics. It has also been used in the synthesis of chiral ligands for asymmetric catalysis.

Mechanism of Action

The mechanism of action of 1-(But-3-yn-1-yl)piperidine-4-carboxylic acid hydrochloridedone is not well understood. However, it is known to act as a GABA receptor agonist and a voltage-gated calcium channel blocker. It has also been shown to have an inhibitory effect on the release of glutamate, which is a neurotransmitter involved in the regulation of neuronal activity.
Biochemical and Physiological Effects:
1-(But-3-yn-1-yl)piperidine-4-carboxylic acid hydrochloridedone has been shown to have various biochemical and physiological effects. It has been shown to have anticonvulsant, analgesic, and anxiolytic effects in animal models. It has also been shown to have a neuroprotective effect in ischemic stroke models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(But-3-yn-1-yl)piperidine-4-carboxylic acid hydrochloridedone in lab experiments is its versatility. It can be easily synthesized and used as a precursor for the synthesis of various drugs and chiral ligands. However, one of the main limitations is its toxicity. 1-(But-3-yn-1-yl)piperidine-4-carboxylic acid hydrochloridedone is known to be toxic and can cause skin and eye irritation. Therefore, proper precautions should be taken while handling this compound.

Future Directions

There are several future directions for the use of 1-(But-3-yn-1-yl)piperidine-4-carboxylic acid hydrochloridedone in scientific research. One of the main areas of interest is the development of new drugs for the treatment of various neurological disorders such as epilepsy, anxiety, and depression. Another area of interest is the development of chiral ligands for asymmetric catalysis. Additionally, further studies are needed to understand the mechanism of action and the biochemical and physiological effects of 1-(But-3-yn-1-yl)piperidine-4-carboxylic acid hydrochloridedone.
Conclusion:
In conclusion, 1-(But-3-yn-1-yl)piperidine-4-carboxylic acid hydrochloridedone is a versatile chemical compound that has gained significant interest in scientific research due to its unique properties. It has been extensively used in the pharmaceutical industry for the synthesis of various drugs and chiral ligands. It has also been shown to have various biochemical and physiological effects in animal models. Although there are limitations to its use, 1-(But-3-yn-1-yl)piperidine-4-carboxylic acid hydrochloridedone has several future directions for the development of new drugs and chiral ligands.

Synthesis Methods

The synthesis of 1-(But-3-yn-1-yl)piperidine-4-carboxylic acid hydrochloridedone involves a series of chemical reactions. The starting material for this synthesis is 3-piperidone, which is reacted with butyn-1-ol in the presence of a catalyst to yield 1-(But-3-yn-1-yl)piperidin-3-one. This intermediate is then treated with Boc anhydride and a base to yield the final product, 1-(But-3-yn-1-yl)piperidine-4-carboxylic acid hydrochloridedone.